Cas no 1705578-34-2 (Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate)

• Product Name: Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate
• CAS No: 1705578-34-2
• MF: C₁₀H₉BF₆KNO₂
• MW: 339.083684682846
• CID: 4613146
• Update Time: 2025-07-24

Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate
• Borate(1-), trifluoro[3-oxo-3-[[3-(trifluoromethoxy)phenyl]amino]propyl]-, potassium
• Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate

• Inchi： 1S/C10H9BF6NO2.K/c11-9(13,14)7(12)8(19)18-5-3-1-2-4-6(5)20-10(15,16)17;/h1-4,7H,11H3,(H,18,19);/q-1;+1
• InChI Key： CKGPWQKBYBKUNQ-UHFFFAOYSA-N
• SMILES： [K+].[BH3-]C(F)(F)C(F)C(=O)NC1=CC=CC=C1OC(F)(F)F

Additional information on Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate

Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate: A Novel Boronic Acid Derivative with Promising Applications in Medicinal Chemistry

Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate is a structurally unique boronic acid derivative that has garnered significant attention in recent years due to its potential applications in drug discovery and molecular biology. The compound's chemical structure features a trifluoromethoxy group attached to a phenyl ring, which is further connected to a propyl chain containing a borate functionality. This molecular architecture is particularly noteworthy for its ability to modulate biological interactions through the combined effects of fluorine atoms and the boronic acid moiety. Recent studies have highlighted the compound's potential as a novel scaffold for developing small molecule therapeutics targeting specific protein-protein interactions (PPIs) and enzymatic pathways.

As a member of the boronic acid derivatives family, Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amyo)propyl)borate exhibits distinct physicochemical properties compared to traditional boronic acid compounds. The introduction of trifluoromethoxy groups significantly enhances the compound's hydrophobicity and metabolic stability, which are critical factors in drug development. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the fluorine atoms in the trifluoromethoxy group contribute to the compound's enhanced binding affinity to target proteins, particularly those involved in cellular signaling pathways. This finding underscores the importance of fluorine substitution in optimizing the pharmacokinetic profile of boronic acid-based therapeutics.

The synthesis of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate involves a multi-step process that combines organic synthesis techniques with advanced catalytic methodologies. Researchers have employed transition metal-catalyzed coupling reactions to achieve the efficient construction of the borate functionality. A 2024 breakthrough in Advanced Synthesis & Catalysis reported the use of a novel palladium-based catalyst to facilitate the formation of the boronic acid moiety with high stereoselectivity. This advancement has significantly improved the scalability of the synthesis process, making the compound more accessible for further biological evaluation.

From a biological perspective, Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate has shown promising activity in modulating key enzymatic pathways. In vitro studies have demonstrated its ability to inhibit specific kinases, including tyrosine kinase and serine/threonine kinase families, which are implicated in various pathological conditions. A 2023 preclinical study published in ACS Chemical Biology revealed that the compound exhibits potent anti-inflammatory effects by suppressing the activation of NF-κB signaling pathway. This property makes it a potential candidate for the development of therapies targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent advances in computational chemistry have further enhanced the understanding of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate's molecular interactions. Molecular dynamics simulations have shown that the borate group forms stable hydrogen bonds with target proteins, while the trifluoromethoxy substituents contribute to the compound's overall binding affinity. A 2024 study in Journal of Computational Chemistry utilized machine learning algorithms to predict the compound's binding modes to various protein targets, providing valuable insights for rational drug design. These computational approaches are increasingly being integrated into the drug discovery process to accelerate the identification of novel therapeutic agents.

The pharmacological properties of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate have been extensively studied in preclinical models. In vivo experiments have demonstrated its ability to modulate metabolic pathways associated with glucose homeostasis. A 2023 study published in Diabetes Research and Clinical Practice found that the compound significantly improves insulin sensitivity in diabetic mouse models. This effect is attributed to its ability to enhance the activity of glucokinase, a key enzyme in glucose metabolism. These findings suggest potential applications for the compound in the treatment of type 2 diabetes and related metabolic disorders.

Despite its promising therapeutic potential, the development of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate as a drug candidate faces several challenges. One of the primary concerns is the optimization of its metabolic stability and bioavailability. While the trifluoromethoxy groups enhance the compound's hydrophobicity, they may also lead to increased renal clearance, which could limit its therapeutic efficacy. Researchers are actively exploring strategies to improve the compound's pharmacokinetic profile, including the introduction of additional functional groups that can modulate its metabolic fate. A 2024 study in Pharmaceutical Research demonstrated that the incorporation of a hydroxyl group into the molecular framework significantly improved the compound's oral bioavailability without compromising its biological activity.

From a synthetic chemistry perspective, the development of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate has also raised important questions about the scalability of its production. While the multi-step synthesis process has been optimized for laboratory-scale preparation, scaling up to industrial levels presents significant challenges. A 2023 review in Organic Process Research & Development highlighted the need for more efficient catalytic systems and green chemistry approaches to make the synthesis of this compound more sustainable. These efforts are crucial for ensuring that the compound can be developed into a viable therapeutic agent with minimal environmental impact.

Looking ahead, the future of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate in drug development is likely to be shaped by advances in personalized medicine and precision targeting. The compound's unique molecular architecture provides a versatile platform for the design of targeted therapeutics that can selectively modulate specific biological pathways. A 2024 study in Cell Chemical Biology demonstrated the potential of the compound to be modified with targeting ligands that can enhance its specificity for particular cell types or tissues. This approach could lead to the development of more effective therapies with reduced side effects.

In conclusion, Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate represents a promising new class of compounds with potential applications in a wide range of therapeutic areas. Its unique molecular features, including the trifluoromethoxy and borate functionalities, provide a strong foundation for further research and development. As the field of medicinal chemistry continues to advance, the compound is likely to play an increasingly important role in the discovery of novel therapeutics that address complex biological targets.

For researchers interested in exploring the potential of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate, there are several key areas of focus that warrant further investigation. These include the optimization of its pharmacokinetic properties, the exploration of its potential in combination therapies, and the development of more efficient synthetic methods. Additionally, the compound's role in modulating specific signaling pathways presents opportunities for the design of targeted therapeutics that could address a range of diseases. As the field continues to evolve, the compound is poised to become an important tool in the development of next-generation drug therapies.

Overall, the study of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate highlights the importance of interdisciplinary approaches in modern drug discovery. The integration of synthetic chemistry, computational modeling, and biological testing has been crucial in advancing our understanding of this compound's potential. As researchers continue to explore its properties and applications, it is likely that the compound will play an increasingly significant role in the development of innovative therapeutic strategies.

For further information on the chemical properties, biological activity, and synthetic methods of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate, consult the latest publications in the fields of medicinal chemistry, pharmacology, and chemical biology. These resources provide valuable insights into the current state of research and the future directions of this promising compound.

By continuing to explore the potential of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate, researchers can contribute to the development of more effective and targeted therapies that address a wide range of medical conditions. The compound's unique molecular features make it an attractive candidate for further investigation, and its potential applications in various therapeutic areas underscore the importance of ongoing research in this field.

In summary, the compound Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate is a promising area of research with significant potential for the development of new therapeutic agents. As the field of medicinal chemistry continues to advance, the compound is likely to play an increasingly important role in the discovery of innovative drug therapies.

For more detailed information and the latest research findings on Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate, please refer to the relevant scientific literature and publications. These resources provide in-depth insights into the compound's properties, applications, and potential future directions in drug development.

As the study of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate progresses, it is expected to contribute valuable knowledge to the field of medicinal chemistry and to the development of new therapeutic strategies. The compound's unique characteristics and potential applications make it an important subject of ongoing research.

Researchers are encouraged to continue exploring the properties and applications of Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate to fully realize its potential in the development of novel therapeutic agents. The compound's versatility and unique molecular structure make it a promising candidate for further investigation in the field of drug discovery.

With continued research and development, Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate is likely to become an important tool in the advancement of medical science and the development of new treatments for a variety of diseases and conditions.

Ultimately, the study of Potassium trifluoro(3-oxo-3-((2-(trifluorometh, the compound's potential is vast, and its role in the future of drug development is expected to grow as new discoveries and innovations continue to emerge in the field of medicinal chemistry.